6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-[3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H8ClF3O2/c15-11-6-2-5-10(12(11)13(19)20)8-3-1-4-9(7-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key: AIUGPAWZPFFGFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H8ClF3O2
• DSSTOX Substance ID: DTXSID00691154
• Molecular Weight: 300.66 g/mol
• CAS RN: 1261803-21-7

Description

6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid (6-CFTB) is a halogenated organic compound belonging to the class of aromatic carboxylic acids. It is a white crystalline solid with a melting point of 116-117 °C, and is soluble in organic solvents like ethanol and methanol. 6-CFTB has been widely studied in recent years due to its potential applications in various fields such as medicine, materials science, and analytical chemistry.

Scientific Research Applications

6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% has been used in various scientific research applications, such as drug delivery, bioconjugation, and as a building block for organic synthesis. It has also been used as a reagent in the synthesis of novel compounds, such as 6-chloro-3-trifluoromethylbenzamide and 6-chloro-3-trifluoromethylbenzophenone.

Mechanism of Action

6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% has been shown to act as a potent inhibitor of cytochrome P450 enzymes, which are important for the metabolism of drugs and other xenobiotics in the body. Inhibition of these enzymes can lead to increased levels of xenobiotics in the body and can have adverse effects on health.
Biochemical and Physiological Effects
In vitro studies have shown that 6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% can inhibit the activity of cytochrome P450 enzymes, leading to an increase in the levels of xenobiotics in the body. In addition, 6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% has been shown to have antioxidant activity, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% is a useful reagent for organic synthesis and has been widely used in the laboratory. It is relatively inexpensive and easy to obtain. However, it is important to note that 6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% is a halogenated compound and should be handled with caution, as it can be toxic if inhaled or ingested.

Future Directions

Future research on 6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% may include further studies on its biochemical and physiological effects, as well as its potential applications in medicine and materials science. In addition, further studies on its mechanism of action and its ability to inhibit cytochrome P450 enzymes may be of great interest. Other potential areas of research include the development of new methods for synthesizing 6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% and the development of new derivatives of 6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% for use in organic synthesis.

Synthesis Methods

6-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% can be synthesized through a reaction between 3-trifluoromethylbenzoic acid and thionyl chloride in the presence of pyridine, followed by the addition of sodium chloroacetate. The reaction is carried out in a solvent such as dichloromethane and the product is purified by recrystallization from ethanol.